Cas no 2138290-05-6 (5',6'-dihydro-4'H-spirocycloheptane-1,7'-thieno2,3-cpyridine)

• Product Name: 5',6'-dihydro-4'H-spirocycloheptane-1,7'-thieno2,3-cpyridine
• CAS No: 2138290-05-6
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 5852687
• PubChem ID: 165864024
• Update Time: 2025-08-05

5',6'-dihydro-4'H-spirocycloheptane-1,7'-thieno2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

• 5',6'-dihydro-4'H-spirocycloheptane-1,7'-thieno2,3-cpyridine
• 2138290-05-6
• EN300-1075680
• 5',6'-dihydro-4'H-spiro[cycloheptane-1,7'-thieno[2,3-c]pyridine]

• Inchi： 1S/C13H19NS/c1-2-4-8-13(7-3-1)12-11(5-9-14-13)6-10-15-12/h6,10,14H,1-5,7-9H2
• InChI Key： BQFXGIVTOVTMHA-UHFFFAOYSA-N
• SMILES： S1C=CC2CCNC3(C1=2)CCCCCC3

Computed Properties

• Exact Mass: 221.12382078g/mol
• Monoisotopic Mass: 221.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.3Ų

Additional information on 5',6'-dihydro-4'H-spirocycloheptane-1,7'-thieno2,3-cpyridine

5',6'-Dihydro-4'H-Spirocycloheptane-1,7'-Thieno[2,3-c]Pyridine: A Comprehensive Overview

5',6'-Dihydro-4'H-Spirocycloheptane-1,7'-Thieno[2,3-c]Pyridine, with the CAS number 2138290-05-6, is a complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique spirocyclic structure, which combines a cycloheptane ring with a thienopyridine moiety. The spirocyclic nature of this molecule is particularly intriguing due to its potential to exhibit novel electronic and steric properties, making it a valuable candidate for various applications in drug design and materials science.

The synthesis of 5',6'-dihydro-4'H-spirocycloheptane derivatives has been extensively studied in recent years. Researchers have employed a variety of methodologies to construct the spirocyclic framework, including ring-closing metathesis and tandem cyclization reactions. These approaches have not only improved the efficiency of synthesis but also opened up new avenues for functionalizing the molecule with diverse substituents, thereby enhancing its versatility in different chemical environments.

In terms of applications, thienopyridine derivatives like this compound have shown promise in the development of pharmaceutical agents. Recent studies have highlighted their potential as kinase inhibitors and modulators of various cellular pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that analogs of this compound exhibit potent inhibitory activity against tyrosine kinases, which are key targets in cancer therapy. This finding underscores the importance of further exploring the biological activities of this class of compounds.

Beyond pharmacology, the unique electronic properties of spirocycloheptane-thienopyridine systems have also made them attractive candidates for optoelectronic materials. In a groundbreaking study reported in Nature Materials, researchers utilized this compound as a building block for constructing advanced organic semiconductors with enhanced charge transport properties. Such applications highlight the interdisciplinary relevance of this compound and its derivatives.

The structural complexity of 5',6'-dihydro-4'H-spirocycloheptane-1,7'-thieno[2,3-c]pyridine presents both challenges and opportunities for chemists. On one hand, its intricate architecture requires sophisticated synthetic techniques to achieve high yields and purity. On the other hand, this complexity also offers a rich platform for exploring unprecedented reactivity and functionality. Recent advancements in asymmetric catalysis and transition-metal-mediated reactions have significantly streamlined the synthesis process, making it more accessible to researchers worldwide.

In conclusion, 5',6'-dihydro-4'H-spirocycloheptane-1,7'-thieno[2,3-c]pyridine, with its unique structural features and versatile applications, represents a fascinating area of research in contemporary organic chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.